Cas no 1448140-97-3 ((2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}prop-2-en-1-one
• CAS No: 1448140-97-3
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5869647
• PubChem ID: 71805750
• Update Time: 2025-10-29

(2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}prop-2-en-1-one
• (E)-1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-3-(furan-2-yl)prop-2-en-1-one
• F6435-1812
• 1-(5,7-Dihydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)-3-(furan-2-yl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)prop-2-en-1-one
• AKOS024558241
• 1448140-97-3
• (2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one

• Inchi： 1S/C13H11N3O2/c17-13(4-3-11-2-1-5-18-11)16-7-10-6-14-9-15-12(10)8-16/h1-6,9H,7-8H2/b4-3+
• InChI Key： DQJKHRZYBCZQFA-ONEGZZNKSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on (2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}prop-2-en-1-one

Introduction to (2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one (CAS No. 1448140-97-3)

The compound (2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one, identified by the CAS registry number 1448140-97-3, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolopyrimidine framework fused with a furan moiety and an enone group. Its unique structure endows it with distinctive chemical and physical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery and material science. The integration of the furan ring and the enone group into this structure introduces additional electronic and steric effects, which can be exploited for tuning the compound's reactivity and functionality. For instance, the enone group is known for its participation in Michael addition reactions, while the furan moiety can act as an electron-rich aromatic system, facilitating various π-interactions.

In terms of synthesis, this compound can be prepared through a variety of methods, including but not limited to Stille coupling reactions and Suzuki-Miyaura cross-coupling reactions. These methods allow for precise control over the regiochemistry and stereochemistry of the product, ensuring high yields and purity. The synthesis of such complex molecules often requires a deep understanding of organic chemistry principles and advanced laboratory techniques.

The applications of this compound are diverse. In pharmacology, it has shown promise as a potential lead compound for anti-cancer drug development due to its ability to inhibit specific kinase enzymes involved in cell proliferation. Additionally, its photochemical properties make it a candidate for use in optoelectronic materials and sensors.

From an environmental perspective, understanding the biodegradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microbial strains capable of metabolizing such complex heterocycles under aerobic conditions.

In conclusion, the compound (2E)-3-(furan-2-yl)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}prop-2-en-1-one (CAS No. 1448140-97) represents a fascinating example of how modern organic chemistry can design molecules with tailored properties for specific applications. Its continued exploration will undoubtedly contribute to advancements in both academic research and industrial innovation.